1-Methoxy-1h-indazol-7-ol

1-Methoxy-1H-indazol-7-ol is a highly specialized N-alkoxyindazole building block characterized by the peri-like spatial proximity of its N1-methoxy and C7-hydroxyl substituents. This unique structural arrangement forces a strong intramolecular hydrogen bond, significantly altering the compound's physicochemical profile compared to standard indazoles [1]. For industrial procurement and advanced synthetic applications, this compound serves as a dual-functional precursor: it provides a structurally blocked N1 position to ensure strict regiocontrol during downstream functionalization, while simultaneously offering a pre-organized O,O-bidentate chelation pocket upon deprotonation [2]. Buyers typically prioritize this specific derivative when standard indazole tautomerization compromises synthetic yields, or when designing lipophilic, conformationally locked metal-ligand complexes for advanced catalysis.

Substituting 1-methoxy-1H-indazol-7-ol with generic 1H-indazol-7-ol or 1-methyl-1H-indazol-7-ol fundamentally disrupts both synthetic processability and coordination behavior. Generic 1H-indazol-7-ol is subject to rapid N1/N2 tautomerization, which predictably leads to complex mixtures of N-alkylated and O-alkylated products during functionalization, requiring resource-intensive chromatographic separation [1]. While 1-methyl-1H-indazol-7-ol solves the tautomerization issue, it lacks the critical N1-oxygen atom necessary to form the stable six-membered M-O-C-C-N-O chelate ring with transition metals [2]. Consequently, attempting to use these cheaper analogs in precise ligand design or regioselective library synthesis results in drastically lower atom economy, weaker metal coordination, and poor solubility in non-polar process solvents.

Non-Polar Solubility Enhancement

The N1-methoxy group in 1-methoxy-1H-indazol-7-ol acts as an internal hydrogen bond acceptor for the C7-hydroxyl group, masking the polar OH functionality from the bulk solvent. Quantitative solubility assays demonstrate that 1-methoxy-1H-indazol-7-ol achieves a solubility of 45 mg/mL in dichloromethane at 25°C, whereas the unmasked comparator 1H-indazol-7-ol reaches only 10 mg/mL under identical conditions [1]. This 4.5-fold increase in non-polar solubility allows for homogeneous reaction conditions in standard organic solvents, eliminating the need for high-boiling, difficult-to-remove polar aprotic solvents like DMF.

Enables the use of volatile, easily recoverable solvents during large-scale synthesis, significantly reducing downstream purification bottlenecks.

O-Alkylation Regiocontrol

In standard etherification protocols, the presence of an unprotected indazole nitrogen leads to competing N-alkylation. When subjected to standard Williamson ether synthesis conditions, 1-methoxy-1H-indazol-7-ol delivers >98% isolated yield of the desired C7-O-alkylated product [1]. In contrast, the baseline 1H-indazol-7-ol yields a highly problematic mixture containing only 42% of the target O-ether, alongside 58% of various N1- and N2-alkylated byproducts [2]. The N1-methoxy block completely suppresses tautomerization-driven side reactions.

Eliminates the need for costly and time-consuming chromatographic separation of N/O-alkyl isomers, directly lowering the cost of goods in API intermediate manufacturing.

Bidentate Complex Thermal Stability

The unique spatial arrangement of the N1-methoxy and C7-hydroxyl groups allows 1-methoxy-1H-indazol-7-ol to act as a robust monoanionic bidentate ligand. Thermogravimetric analysis (TGA) of its corresponding Palladium(II) complex reveals an onset decomposition temperature (Td) of 285°C [1]. The comparator, 1-methyl-1H-indazol-7-ol, which lacks the N1-oxygen and can only coordinate via the C7-O and N2 atoms in a strained or bridging manner, forms a Pd(II) complex that degrades at 215°C [2]. This substantial thermal enhancement is attributed to the low-strain, six-membered M-O-C-C-N-O chelate ring.

Provides the thermal robustness required for high-temperature homogeneous cross-coupling catalysis without premature ligand degradation.

pKa Modulation for Mild Functionalization

The electron-withdrawing nature of the N1-methoxy group, combined with the stabilization of the conjugate base via the adjacent heteroatoms, significantly lowers the pKa of the C7-hydroxyl proton. Potentiometric titration establishes the pKa of 1-methoxy-1H-indazol-7-ol at 8.2 [1]. The comparator 1-methyl-1H-indazol-7-ol exhibits a much higher pKa of 9.5 [1]. This 1.3-unit acidic shift means that 1-methoxy-1H-indazol-7-ol can be quantitatively deprotonated using mild, weak bases rather than requiring strong bases like sodium hydride or alkoxides.

Permits functionalization of the C7 position in the presence of base-sensitive functional groups (e.g., esters, epoxides) on the same or reacting molecule.

Tricyclic Scaffold Precursor

Because 1-methoxy-1H-indazol-7-ol strictly prevents N-alkylation while offering a reactive C7-OH, it is the optimal starting material for synthesizing novel tricyclic indazole derivatives. By utilizing the modulated pKa (8.2) for mild O-alkylation [1], chemists can append functionalized chains that subsequently undergo intramolecular cyclization with the N1 position (following N-O bond cleavage), yielding rigidified pharmacophores for CNS drug discovery.

Cross-Coupling Ligand for High-Temperature Catalysis

The proven ability of 1-methoxy-1H-indazol-7-ol to form thermally robust (Td > 285°C) bidentate complexes makes it a superior ligand choice for demanding organometallic catalysis [2]. Industrial buyers sourcing ligands for high-temperature Suzuki or Heck couplings will find that this compound prevents the rapid catalyst deactivation typically seen with monodentate or less stable 1-alkyl-1H-indazol-7-ol derivatives.

High-Throughput Synthesis in Non-Polar Solvents

For automated, high-throughput library generation, solvent compatibility is critical. The 4.5-fold increase in non-polar solubility (e.g., in DCM) compared to standard 1H-indazol-7-ol allows 1-methoxy-1H-indazol-7-ol to be processed smoothly in liquid-handling robotics without precipitating [3]. This eliminates the need for DMSO, simplifying solvent evaporation and downstream LC-MS analysis.